Chlorothiazide

• CAS No.: 58-94-6
• Product Name: Chlorothiazide
• Molecular Formula: C7H6ClN3O4S2
• Molecular Weight: 295.7 g/mol
• IUPAC Name: 6-chloro-1,1-dioxo-4H-1λ6,2,4-benzothiadiazine-7-sulfonamide
• Standard InChI: InChI=1S/C7H6ClN3O4S2/c8-4-1-5-7(2-6(4)16(9,12)13)17(14,15)11-3-10-5/h1-3H,(H,10,11)(H2,9,12,13)
• Standard InChIKey: JBMKAUGHUNFTOL-UHFFFAOYSA-N
• SMILES: C1=C2C(=CC(=C1Cl)S(=O)(=O)N)S(=O)(=O)N=CN2
• Canonical SMILES: C1=C2C(=CC(=C1Cl)S(=O)(=O)N)S(=O)(=O)N=CN2
• Appearance: Solid powder
• Colorform: Crystals; WHITE OR PRACTICALLY WHITE
• Melting Point: 648 to 649 °F (Decomposes) (NTP, 1992); 342.5-343; Decomposes at 342.5-343 °C; 350°C
• Physical Description: Crystals; white powder. (NTP, 1992); Solid
• Description: Chlorothiazide is a short-acting, benzothiadiazinesulfonamide derivative and prototypical thiazide diuretic. Chlorothiazide is excreted unchanged by the kidneys.; Chlorothiazide, also known as diuril, belongs to the class of organic compounds known as 1, 2, 4-benzothiadiazine-1, 1-dioxides. These are aromatic heterocyclic compounds containing a 1, 2, 4-benzothiadiazine ring system with two S=O bonds at the 1-position. Chlorothiazide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Chlorothiazide has been detected in multiple biofluids, such as urine and blood. Within the cell, chlorothiazide is primarily located in the cytoplasm and membrane (predicted from logP). Chlorothiazide can be converted into chlorothiazide; which is catalyzed by the enzyme solute carrier family 22 member 6. In humans, chlorothiazide is involved in the metabolic disorder called the chlorothiazide action pathway.; Chlorothiazide is 4H-1,2,4-benzothiadiazine 1,1-dioxide in which the hydrogen at position is substituted by chlorine and that at position 7 is substituted by a sulfonamide group. A diuretic, it is used for treatment of oedema and hypertension. It has a role as a diuretic and an antihypertensive agent.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: less than 1 mg/mL at 67.1° F (NTP, 1992); 266 mg/L (at 30 °C); 8.99e-04 M; SOL IN WATER: 0 G/L @ PH 4, 0.65 G/L @ PH 7; SOL IN ALKALINE AQ SOLN; FREELY SOL IN DIMETHYLFORMAMIDE & DIMETHYL SULFOXIDE; SLIGHTLY SOL IN METHANOL & PYRIDINE; PRACTICALLY INSOL IN ETHER, BENZENE, & CHLOROFORM; 3.98e-01 g/L; >44.4 [ug/mL]
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Chlorothiazide
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• PubChem Compound: 2720
• Last Modified: Nov 11 2021